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Compound of Interest

Compound Name: 3-Chloropentane

Cat. No.: B1594929 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Chloropentane

This guide provides a comprehensive overview of the physical and chemical properties of 3-
chloropentane, tailored for researchers, scientists, and drug development professionals. It

includes key data, experimental protocols, and visualizations of its chemical behavior.

Physical and Chemical Properties
3-Chloropentane is a colorless liquid with a slight, chloroform-like odor.[1] It is a halogenated

organic compound with the chemical formula C5H11Cl.[1] Key physical and chemical

properties are summarized in the tables below.

Table 1: General and Physical Properties of 3-
Chloropentane
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Property Value Source(s)

Molecular Formula C5H11Cl [2][3][4]

Molecular Weight 106.59 g/mol [2][4]

CAS Number 616-20-6 [3]

IUPAC Name 3-chloropentane [2]

Synonyms 1-Ethylpropyl chloride [2][3]

Appearance Colorless liquid [1]

Density 0.8854 g/cm³ [1][5]

Boiling Point 97.55 °C [1][5]

Melting Point -105 °C [1][5]

Flash Point 9.8 °C [1]

Refractive Index 1.4059 [1][5]

Vapor Pressure 46.2 mmHg at 25°C [1]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents Readily soluble [1]

Table 2: Spectroscopic Data of 3-Chloropentane
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Spectroscopic Data Description Source(s)

¹H NMR
Data available in spectral

databases.
[2][6]

¹³C NMR
Data available in spectral

databases.
[2]

Infrared (IR) Spectroscopy
Vapor phase IR spectra are

available.
[2]

Mass Spectrometry (GC-MS)

Data available from the NIST

Mass Spectrometry Data

Center.

[2]

Synthesis and Purification
A common method for the synthesis of 3-chloropentane is the reaction of 3-pentanol with a

chlorinating agent.

Experimental Protocol: Synthesis of 3-Chloropentane
from 3-Pentanol using Thionyl Chloride
Objective: To synthesize 3-chloropentane from 3-pentanol via nucleophilic substitution.

Materials:

3-pentanol

Thionyl chloride (SOCl₂)

Pyridine (optional, as a catalyst and acid scavenger)

Diethyl ether (or other suitable aprotic solvent)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask with a magnetic stirrer

Dropping funnel

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve 3-pentanol in an equal volume of diethyl ether under an

inert atmosphere (e.g., nitrogen).

Cool the mixture in an ice bath.

Slowly add thionyl chloride (1.1 to 1.5 equivalents) dropwise from the dropping funnel with

continuous stirring. If pyridine is used, it should be added to the alcohol solution before the

thionyl chloride.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat under reflux for 1-2 hours.

Cool the reaction mixture and carefully pour it over crushed ice.

Transfer the mixture to a separatory funnel and wash with cold water, followed by a saturated

sodium bicarbonate solution to neutralize any excess acid, and finally with brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.
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Purify the crude 3-chloropentane by fractional distillation, collecting the fraction boiling at

approximately 97-98 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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